Cas no 113525-13-6 (3-hydroxy-5-methyl-1H-Indole-2-carboxylic acid methyl ester)

• Product Name: 3-hydroxy-5-methyl-1H-Indole-2-carboxylic acid methyl ester
• CAS No: 113525-13-6
• MF: C₁₁H₁₁NO₃
• MW: 205.209943056107
• CID: 1099524
• PubChem ID: 54685035
• Update Time: 2025-04-20

3-hydroxy-5-methyl-1H-Indole-2-carboxylic acid methyl ester Chemical and Physical Properties

Names and Identifiers

• 3-hydroxy-5-methyl-1H-Indole-2-carboxylic acid methyl ester
• methyl3-hydroxy-5-methyl-1H-indole-2-carboxylate
• MFCD24588694
• BS-46416
• CS-0161086
• methyl 3-hydroxy-5-methyl-1H-indole-2-carboxylate
• SY317538
• 113525-13-6
• E75009

• Inchi： 1S/C11H11NO3/c1-6-3-4-8-7(5-6)10(13)9(12-8)11(14)15-2/h3-5,12-13H,1-2H3
• InChI Key： RCPKUWJHPSOKRE-UHFFFAOYSA-N
• SMILES： OC1=C(C(=O)OC)NC2C=CC(C)=CC=21

Computed Properties

• Exact Mass: 205.07389321g/mol
• Monoisotopic Mass: 205.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 62.3Ų